N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-pyridin-3-yl-3-[3-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C13H10F3N3S/c14-13(15,16)9-3-1-4-10(7-9)18-12(20)19-11-5-2-6-17-8-11/h1-8H,(H2,18,19,20)
• InChI Key: ZASLWZAMGGRLAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=S)NC2=CN=CC=C2)C(F)(F)F
• Molecular Formula: C13H10F3N3S
• Molecular Weight: 297.30 g/mol

Description

N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as TPTU, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has shown potential in various biological applications due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea is not fully understood, but it is believed to inhibit the enzyme thyroperoxidase, which is involved in the synthesis of thyroid hormones. N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea also has been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea has been shown to have a variety of biochemical and physiological effects. In addition to its anti-thyroid and anti-inflammatory properties, it has been shown to have antioxidant properties and may have potential in the treatment of oxidative stress-related diseases. N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea has also been shown to have antitumor activity and may have potential in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea in scientific research is its unique chemical properties, which make it a useful tool for studying various biological processes. However, N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research related to N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea. Some possible areas of study include further investigation of its anti-inflammatory and anti-tumor properties, as well as its potential use in the treatment of oxidative stress-related diseases. Additionally, research could focus on developing new methods for synthesizing N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea and improving its stability and bioavailability.

Synthesis Methods

N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea can be synthesized using a variety of methods, including the reaction of pyridine-3-carboxylic acid with thiourea and 3-(trifluoromethyl)benzaldehyde. The reaction is typically carried out in a solvent such as ethanol or methanol and requires careful control of temperature and reaction time.

Scientific Research Applications

N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea has been extensively studied for its potential applications in various scientific fields. It has been shown to have anti-thyroid properties and has been used in studies related to thyroid hormone synthesis and metabolism. N-3-pyridinyl-N'-[3-(trifluoromethyl)phenyl]thiourea has also been studied for its anti-inflammatory properties and has shown potential in the treatment of various inflammatory diseases.